ethyl 2-{[2-cyano-3-(1-naphthyl)acryloyl]amino}-5-isopropyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-[[(E)-2-cyano-3-naphthalen-1-ylprop-2-enoyl]amino]-5-propan-2-ylthiophene-3-carboxylate
• InChI: InChI=1S/C24H22N2O3S/c1-4-29-24(28)20-13-21(15(2)3)30-23(20)26-22(27)18(14-25)12-17-10-7-9-16-8-5-6-11-19(16)17/h5-13,15H,4H2,1-3H3,(H,26,27)/b18-12+
• InChI Key: WYHIXWJUYGMCNP-LDADJPATSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1)C(C)C)NC(=O)C(=CC2=CC=CC3=CC=CC=C32)C#N
• Isomeric SMILES: CCOC(=O)C1=C(SC(=C1)C(C)C)NC(=O)/C(=C/C2=CC=CC3=CC=CC=C32)/C#N
• Molecular Formula: C24H22N2O3S
• Molecular Weight: 418.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions, often starting with the condensation of various precursors, followed by cyclization and functional group transformations. For instance, ethyl 2-cyano-3-((4-fluorophenyl)amino) acrylate, a compound with a somewhat similar structure, was synthesized and characterized through elemental analysis, infrared spectroscopy, and nuclear magnetic resonance spectroscopy (Matos et al., 2016). These methods are instrumental in confirming the structure of the synthesized compound and its isomers.

Molecular Structure Analysis

The detailed molecular structure of compounds within this class is often determined by single crystal X-ray diffraction. This method reveals the arrangement of atoms within the molecule and the types of interactions that stabilize the structure, such as hydrogen bonds and π-π stacking interactions. The structural analysis provides insights into the compound's three-dimensional conformation and its supramolecular assembly, which are critical for understanding its reactivity and properties (Matos et al., 2016).

Chemical Reactions and Properties

The chemical reactivity of such compounds can involve interactions with metal ions to form complexes, as seen in studies involving thiocarbamoyl derivatives reacting with Co(II), Cu(II), and Zn(II) acetate. These reactions are significant for understanding the compound's potential in various applications, including medicinal chemistry (Sherif & Hosny, 2014).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are crucial for practical applications. The crystal structure, determined by X-ray crystallography, helps in understanding the solid-state properties and stability of the compound. Moreover, thermal analysis can provide information on the stability and phase transitions of the compound under different temperature conditions.

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, photophysical properties, and electrochemical behavior, are essential for designing and synthesizing new compounds with desired functionalities. For instance, the photoisomerization behavior of related compounds indicates the potential for applications in molecular switches or photoresponsive materials (Pazdera et al., 1997).